N-(2-methoxy-5-(trifluoromethyl)phenyl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[2-methoxy-5-(trifluoromethyl)phenyl]-2-[[1-(4-methylpiperazin-1-yl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H26F3N5O3S/c1-28-8-10-29(11-9-28)30-17-5-3-4-15(17)20(27-21(30)32)34-13-19(31)26-16-12-14(22(23,24)25)6-7-18(16)33-2/h6-7,12H,3-5,8-11,13H2,1-2H3,(H,26,31)
• InChI Key: CRHONQVQDGLQSC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)N2C3=C(CCC3)C(=NC2=O)SCC(=O)NC4=C(C=CC(=C4)C(F)(F)F)OC
• Molecular Formula: C22H26F3N5O3S
• Molecular Weight: 497.5 g/mol
• CAS No.: 920413-97-4

Description

N-(2-methoxy-5-(trifluoromethyl)phenyl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H26F3N5O3S and its molecular weight is 497.54. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

A study by Dollé et al. (2008) discusses the use of a similar compound in the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET. This showcases the utility of such compounds in developing tools for in vivo imaging, particularly in the context of positron emission tomography (Dollé et al., 2008).

Synthesis of Novel Compounds for Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel derivatives using a similar chemical structure, showing its application in creating new compounds with potential anti-inflammatory and analgesic activities. This illustrates the compound's role in medicinal chemistry, especially in the development of new pharmacological agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Development of Histamine H4 Receptor Ligands

Altenbach et al. (2008) conducted structure-activity studies on a series containing similar chemical structures to develop ligands for the histamine H4 receptor. These findings contribute to understanding receptor interactions and developing targeted therapies (Altenbach et al., 2008).

Anticancer Applications

Research by Al-Sanea et al. (2020) on derivatives of a similar compound demonstrates its role in synthesizing new compounds with anticancer activity. This highlights the potential of such chemical structures in oncological research and therapy development (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antimicrobial Activity

Bondock et al. (2008) utilized a similar compound in the synthesis of new heterocycles with antimicrobial properties. This application is crucial in developing new antimicrobial agents, particularly in the face of rising antibiotic resistance (Bondock, Rabie, Etman, & Fadda, 2008).